Cas no 42790-41-0 ( )

• Product Name: &nbsp
• CAS No: 42790-41-0
• MF: C₁₄H₂₀N
• MW: 202.31530380249
• CID: 928435
• PubChem ID: 424472
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-1-azoniabicyclo[2.2.2]octane
• NSC165720
• SCHEMBL2344944
• NSC-165720
• benzylquinuclidinium
• DTXSID90329853
• 42790-41-0
•  

• Inchi： 1S/C14H20N/c1-2-4-14(5-3-1)12-15-9-6-13(7-10-15)8-11-15/h1-5,13H,6-12H2/q+1
• InChI Key： RDPBRXDVEIYBBL-UHFFFAOYSA-N
• SMILES： [N+]12(CC3C=CC=CC=3)CCC(CC1)CC2

Computed Properties

• Exact Mass: 202.1597
• Monoisotopic Mass: 202.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0